Cas no 2171515-02-7 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171515-02-7
• MF: C₂₅H₂₆F₂N₂O₆
• MW: 488.480554103851
• CID: 5777646
• PubChem ID: 165541443
• Update Time: 2025-07-23

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-4,4-difluorobutanoic acid
• EN300-1499267
• 2171515-02-7
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid

• Inchi： 1S/C25H26F2N2O6/c26-21(27)13-20(22(30)31)28-23(32)25(9-11-34-12-10-25)29-24(33)35-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-21H,9-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SYMFEZWMAQUVTF-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1(CCOCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 488.17589288g/mol
• Monoisotopic Mass: 488.17589288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid (CAS No. 2171515-02-7)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171515-02-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a unique structural framework characterized by a combination of fluorinated and heterocyclic moieties, which contribute to its distinct chemical properties and potential biological activities. The presence of a fluoren-9-yl moiety linked through a methoxycarbonyl group and an oxan ring system introduces specific electronic and steric features that make this molecule a compelling candidate for further investigation in drug discovery and molecular recognition applications.

The structural complexity of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid arises from its multifaceted functional groups. The fluorene component, known for its rigidity and fluorescence properties, serves as an excellent scaffold for designing bioactive molecules. Its incorporation into the compound enhances stability while allowing for selective interactions with biological targets. The methoxycarbonyl group not only provides a site for further derivatization but also influences the compound's solubility and metabolic behavior. The central oxan ring, a five-membered ether-like structure, introduces flexibility while maintaining structural integrity, which is crucial for binding to protein targets with high affinity.

The terminal formamido and difluorobutanoic acid functionalities contribute to the compound's overall reactivity and interaction potential. The difluorobutanoic acid moiety, in particular, introduces fluorine atoms that can modulate pharmacokinetic properties such as lipophilicity and metabolic stability. This feature is increasingly recognized in modern drug design as fluorine substitution often enhances binding affinity and reduces susceptibility to enzymatic degradation. The combination of these structural elements makes 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid a versatile building block for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been instrumental in predicting the binding modes of this compound to various biological targets. For instance, studies suggest that the fluorene moiety may interact with aromatic pockets in proteins, while the oxan ring system could engage in hydrogen bonding networks. These insights are critical for rational drug design, allowing researchers to optimize the compound's bioactivity by fine-tuning its structure.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Heterocycles such as the oxan ring are known to exhibit favorable pharmacokinetic profiles and can serve as privileged scaffolds in medicinal chemistry. The incorporation of fluorinated carboxylic acids into these structures further enhances their potential as drug candidates. For example, fluorinated derivatives have been reported to exhibit improved efficacy in treating inflammatory diseases by modulating enzyme activity or receptor binding.

In vitro studies have begun to explore the biological potential of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-4,4-difluorobutanoic acid, particularly in contexts related to enzyme inhibition and receptor interaction. Preliminary results indicate that this compound may exhibit inhibitory effects on certain kinases or proteases, which are implicated in various pathological conditions. The precise mechanism of action remains under investigation, but the structural features suggest that it could act as a competitive inhibitor or modulator of key signaling pathways.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step organic synthesis is required to assemble the various functional groups while maintaining high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it feasible to construct such intricate molecules efficiently. These techniques not only improve synthetic accessibility but also allow for the introduction of further modifications to enhance biological activity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit superior pharmacological properties compared to their non-fluorinated counterparts due to changes in electronic distribution, lipophilicity, and metabolic stability. The presence of two fluorine atoms in the difluorobutanoic acid moiety of this compound is particularly noteworthy, as it is likely responsible for many of its distinctive chemical behaviors. Fluorine substitution can also influence solubility profiles, making it easier to formulate the drug into viable dosage forms.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-y lformamido}-4,4-difluorobutanoic acid (CAS No. 2171515-02-7) will play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and neurology. Collaborative efforts between synthetic chemists and biologists are essential for translating these promising lead compounds into effective treatments for human diseases.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. By integrating insights from high-throughput screening with detailed structural analysis, researchers can identify optimal analogs with enhanced potency and selectivity. Additionally, exploring new synthetic routes may reduce production costs and improve scalability for industrial applications.

In conclusion,2-{4-({(9H-fluoren -9 -yl)methoxycarbonyl}amino) oxan - 4 - y lformamido } - 4 , 4 - difluoro butanoic acid ( CAS No . 2171515 -02 -7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functional groups . Its potential applications in drug discovery highlight the importance of innovative molecular design , leveraging both synthetic chemistry expertise and computational tools . As our understanding of biological systems evolves , compounds like this one will continue to inspire new approaches to treating human diseases .